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Compound of Interest

Compound Name: L-Theanine-d5

Cat. No.: B12054081

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of high-purity
L-Theanine-d5, a deuterated analog of L-Theanine. This stable isotope-labeled compound is
an essential tool for researchers in various fields, including pharmacology, metabolism, and
analytical chemistry, primarily serving as an internal standard for mass spectrometry-based
guantification of L-Theanine. This guide details available suppliers, purity specifications, a
plausible synthetic route, and analytical methodologies for quality control.

Commercial Availability and Purity

Several chemical suppliers offer L-Theanine-d5, typically with high chemical and isotopic
purity. The following table summarizes publicly available information from prominent suppliers.
Researchers are advised to request lot-specific certificates of analysis for the most accurate
and up-to-date information.
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Supplier

Product Name

CAS Number

Stated Purity

Additional
Information

LGC Standards

L-Theanine-d5

1217451-85-8

Not specified on
product page;
Certificate of

Offered as a neat

(N-ethyl-d5) ] chemical.
Analysis
available.
Isotopic
enrichment is
MedChemExpres ) >99.0% ) )
L-Theanine-d5 1217451-85-8 ) ) typically high for
S (Chemical Purity) )
their deuterated
standards.
] Provided as a
Immunomart L-Theanine-d5 1217451-85-8 99.0%
powder.
Sigma-Aldrich )
L-Theanine-d5 1217451-85-8 99%
(from AA Blocks)

Experimental Protocols
Synthesis of L-Theanine-d5

The synthesis of L-Theanine-d5 can be achieved through a chemical process analogous to the

synthesis of unlabeled L-Theanine, utilizing a deuterated starting material. A common approach

involves the amidation of L-glutamic acid or its derivative with deuterated ethylamine.

Reaction:

L-Glutamic acid + Ethylamine-d5 - L-Theanine-d5 + H20

Materials:

e L-Glutamic acid

o Ethylamine-d5 (or Ethylamine-d5 hydrochloride)
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e A suitable coupling agent (e.g., a carbodiimide) or enzymatic catalyst (e.g., glutaminase)
e Appropriate solvents (e.g., water, organic solvents for purification)

o Reagents for pH adjustment (e.g., sodium hydroxide, hydrochloric acid)

Procedure:

 Activation of L-Glutamic Acid: L-Glutamic acid is dissolved in a suitable solvent, and a
coupling agent is added to activate the y-carboxyl group. Alternatively, an enzymatic
approach can be employed where glutaminase catalyzes the reaction.

o Reaction with Ethylamine-d5: Ethylamine-d5 is added to the reaction mixture. The reaction is
stirred at a controlled temperature and pH to facilitate the formation of the amide bond.

e Reaction Quenching and Work-up: Once the reaction is complete, it is quenched, and the
crude product is isolated. This may involve pH adjustment, extraction with an organic
solvent, and evaporation of the solvent.

 Purification: The crude L-Theanine-d5 is purified to a high degree using techniques such as
recrystallization or preparative high-performance liquid chromatography (HPLC).

o Characterization and Purity Assessment: The final product is characterized by analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the
structure and position of the deuterium labels, and Mass Spectrometry (MS) to confirm the
molecular weight. Purity is assessed by HPLC.

Quality Control and Purity Assessment of L-Theanine-d5

The chemical and isotopic purity of L-Theanine-d5 is critical for its use as an internal standard.
High-Performance Liquid Chromatography (HPLC) is a standard method for determining
chemical purity.

Instrumentation:
e HPLC system with a UV or Diode Array Detector (DAD)

» Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 pum)
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Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic acid or other suitable mobile phase modifier

Chromatographic Conditions (Isocratic Method):

Mobile Phase: A mixture of water and acetonitrile (e.g., 95:5 v/v) with a small amount of
formic acid (e.g., 0.1%).

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 210 nm

Injection Volume: 10 pL
Procedure:

o Standard and Sample Preparation: A standard solution of L-Theanine-d5 of known
concentration is prepared in the mobile phase. The sample to be tested is also dissolved in
the mobile phase.

« Injection and Analysis: The standard and sample solutions are injected into the HPLC
system.

o Data Analysis: The purity of the L-Theanine-d5 sample is determined by comparing the peak
area of the main component to the total area of all peaks in the chromatogram.

Visualizations

The following diagrams illustrate the synthesis and analytical workflows for L-Theanine-d5.
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Synthesis Workflow for L-Theanine-d5
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Quality Control of L-Theanine-d5
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Analytical Workflow for L-Theanine-d5 QC
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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